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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613 Get Quote

An In-depth Technical Guide to the Physical Properties of Diallyl Terephthalate: Density and

Refractive Index

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of two key physical properties of diallyl
terephthalate (DAT): density and refractive index. Diallyl terephthalate is a monomer used in

the synthesis of optical materials, making the precise characterization of its physical properties

crucial for the development and quality control of resulting polymers.[1] This document

compiles quantitative data from various sources, outlines typical experimental methodologies

for these measurements, and presents a logical diagram illustrating the relationship between

the substance and its physical characteristics.

Core Physical Properties
Diallyl terephthalate is a colorless to pale yellow liquid at room temperature, recognized for its

low viscosity and solubility in organic solvents.[2] Its primary application lies in the production of

unsaturated polyester resins and as a crosslinking agent in polymer formulations.[2]

Quantitative Data
The density and refractive index of diallyl terephthalate have been reported in several

chemical databases and supplier specifications. The following table summarizes these values

for easy reference and comparison.
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Physical Property Value Source

Density 1.121 g/cm³ ChemBK[1]

1.1 ± 0.1 g/cm³ ECHEMI[3]

1.12 g/mL Alfa Chemistry[4]

Refractive Index 1.526 ChemBK[1]

1.524 ECHEMI[3]

1.53 Alfa Chemistry[4]

Experimental Protocols
While specific experimental protocols for diallyl terephthalate are not detailed in the available

literature, standard methods for determining the density and refractive index of liquids are

applicable.

Density Measurement
The density of a liquid like diallyl terephthalate is typically determined using a pycnometer or

a digital density meter.

Methodology using a Pycnometer:

Cleaning and Calibration: The pycnometer, a glass flask with a close-fitting ground glass

stopper with a capillary tube through it, is thoroughly cleaned, dried, and weighed empty

(m_p). It is then filled with a reference substance of known density, such as deionized water,

at a controlled temperature, and weighed again (m_p+w).

Sample Measurement: The pycnometer is emptied, dried, and filled with diallyl
terephthalate at the same controlled temperature. It is then weighed (m_p+s).

Calculation: The density of the sample (ρ_s) is calculated using the following formula:

ρ_s = ((m_p+s - m_p) / (m_p+w - m_p)) * ρ_w
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where ρ_w is the density of the reference substance (water) at the experimental

temperature.

Refractive Index Measurement
The refractive index of diallyl terephthalate, a measure of how light propagates through it, is

commonly measured using an Abbe refractometer or a digital refractometer.

Methodology using an Abbe Refractometer:

Calibration: The refractometer is calibrated using a standard reference material with a known

refractive index, such as distilled water.

Sample Application: A few drops of diallyl terephthalate are placed on the surface of the

measuring prism.

Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the control knob until the boundary between the light and dark

regions is sharp and centered in the crosshairs.

Reading: The refractive index is then read directly from the instrument's scale. Temperature

control is crucial for accurate measurements, as the refractive index is temperature-

dependent.

Logical Relationships
The following diagram illustrates the fundamental relationship between the chemical

compound, diallyl terephthalate, and its inherent physical properties of density and refractive

index.
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Relationship between Diallyl Terephthalate and its Physical Properties

Diallyl Terephthalate
(C14H14O4)

Density
(mass per unit volume)

exhibits

Refractive Index
(measure of light bending)

exhibits

Determined by
Pycnometry / Densitometry

measured via

Determined by
Refractometry

measured via

Click to download full resolution via product page

Caption: Logical flow from substance to its physical properties and measurement methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b044613?utm_src=pdf-body-img
https://www.benchchem.com/product/b044613?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/DIALLYL%20TEREPHTHALATE
https://cymitquimica.com/cas/1026-92-2/
https://www.echemi.com/products/pid_Seven5934-terephthalicaciddiallylester.html
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.benchchem.com/product/b044613#diallyl-terephthalate-physical-properties-density-and-refractive-index
https://www.benchchem.com/product/b044613#diallyl-terephthalate-physical-properties-density-and-refractive-index
https://www.benchchem.com/product/b044613#diallyl-terephthalate-physical-properties-density-and-refractive-index
https://www.benchchem.com/product/b044613#diallyl-terephthalate-physical-properties-density-and-refractive-index
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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